Cas no 2172066-88-3 (4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde)

• Product Name: 4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde
• CAS No: 2172066-88-3
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5864262
• PubChem ID: 165587375
• Update Time: 2025-07-25

4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde
• EN300-1617427
• 2172066-88-3

• Inchi： 1S/C14H19NO2/c1-14(2)5-7-15(8-6-14)12-4-3-11(10-16)13(17)9-12/h3-4,9-10,17H,5-8H2,1-2H3
• InChI Key： ACCGHRHLQISWII-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)N1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde

Introduction to 4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde (CAS No. 2172066-88-3) and Its Emerging Applications in Chemical Biology

4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde, identified by the chemical compound identifier CAS No. 2172066-88-3, is a structurally unique aromatic aldehyde derivative featuring a piperidine moiety. This compound has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features, which make it a promising candidate for the development of novel therapeutic agents. The presence of both a hydroxyl group and a dimethylpiperidine substituent endows this molecule with distinct electronic and steric properties, enabling its utility in multiple biochemical interactions.

The hydroxylbenzaldehyde core structure is well-documented for its role in forming hydrogen bonds and participating in π-stacking interactions, which are critical for molecular recognition processes. In contrast, the 4,4-dimethylpiperidin-1-yl group introduces rigidity and lipophilicity to the molecule, enhancing its solubility in both aqueous and organic environments. This dual functionality makes 4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde an attractive scaffold for designing small-molecule probes and inhibitors targeting various biological pathways.

Recent advancements in computational chemistry have enabled the rational design of derivatives of CAS No. 2172066-88-3 to optimize their binding affinities and selectivity. Molecular docking studies have revealed that this compound can interact with a wide range of protein targets, including kinases, transcription factors, and enzymes involved in metabolic pathways. Such interactions are of paramount importance in drug discovery, as they allow for the development of targeted therapies with minimal off-target effects.

One of the most compelling applications of 4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde lies in its potential as a chiral ligand or catalyst in asymmetric synthesis. The piperidine ring can be functionalized to serve as a handle for further derivatization, enabling the construction of enantiomerically pure compounds that are essential for many pharmaceutical applications. This capability is particularly relevant in the context of modern drug development, where enantiopurity is often a critical determinant of a drug’s efficacy and safety profile.

Moreover, the hydroxylbenzaldehyde moiety has been shown to exhibit photophysical properties that make it suitable for use in Förster resonance energy transfer (FRET) probes and fluorescence quenching assays. These tools are indispensable in biochemical research for studying protein-protein interactions, enzyme kinetics, and cellular signaling pathways. The incorporation of CAS No. 2172066-88-3 into such probes has significantly enhanced their sensitivity and specificity, paving the way for more accurate measurements in live-cell imaging experiments.

In clinical research, derivatives of 4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde have been investigated for their potential anti-inflammatory and antioxidant properties. Preclinical studies suggest that certain analogs can modulate inflammatory cytokine production and scavenge reactive oxygen species (ROS), thereby mitigating oxidative stress-induced damage. These findings are particularly pertinent given the growing recognition of inflammation and oxidative stress as key pathological mechanisms underlying numerous chronic diseases.

The synthesis of CAS No. 2172066-88-3 presents an interesting challenge due to the need to maintain regioselectivity during functionalization. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have made it possible to access complex derivatives with high yields and purity. These synthetic techniques not only facilitate laboratory-scale production but also hold promise for scalable manufacturing processes required for industrial applications.

Future directions in the study of 4-(4,4-dimethylpiperidin-1-yl)-2-hydroxybenzaldehyde may include exploring its role as a bioisostere for existing pharmacophores or as a building block for next-generation biologics. The ability to fine-tune its chemical properties through structural modifications opens up numerous possibilities for tailoring its biological activity to specific therapeutic needs. As computational modeling becomes increasingly sophisticated, virtual screening approaches will likely identify novel derivatives with enhanced pharmacological profiles.

In summary,CAS No. 2172066-88-3 represents a structurally intriguing compound with broad applicability across multiple domains of chemical biology and drug discovery. Its unique combination of functional groups makes it an excellent candidate for developing innovative therapeutics aimed at addressing unmet medical needs. Continued research into this molecule will undoubtedly yield further insights into its potential as both a research tool and a lead compound for new drug candidates.